Cas no 2228566-96-7 (tert-butyl N-{2-bromo-5-2-(methylamino)propan-2-ylphenyl}carbamate)

• Product Name: tert-butyl N-{2-bromo-5-2-(methylamino)propan-2-ylphenyl}carbamate
• CAS No: 2228566-96-7
• MF: C₁₅H₂₃BrN₂O₂
• MW: 343.259323358536
• CID: 6423262
• PubChem ID: 165794266
• Update Time: 2025-05-19

tert-butyl N-{2-bromo-5-2-(methylamino)propan-2-ylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-bromo-5-2-(methylamino)propan-2-ylphenyl}carbamate
• 2228566-96-7
• tert-butyl N-{2-bromo-5-[2-(methylamino)propan-2-yl]phenyl}carbamate
• EN300-1889722

• Inchi： 1S/C15H23BrN2O2/c1-14(2,3)20-13(19)18-12-9-10(7-8-11(12)16)15(4,5)17-6/h7-9,17H,1-6H3,(H,18,19)
• InChI Key： PDDAARIBOZARSQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1NC(=O)OC(C)(C)C)C(C)(C)NC

Computed Properties

• Exact Mass: 342.09429g/mol
• Monoisotopic Mass: 342.09429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-{2-bromo-5-2-(methylamino)propan-2-ylphenyl}carbamate

tert-butyl N-{2-bromo-5-2-(methylamino)propan-2-ylphenyl}carbamate: A Comprehensive Overview

tert-butyl N-{2-bromo-5-2-(methylamino)propan-2-ylphenyl}carbamate is a complex organic compound with the CAS number 2228566-96-7. This compound belongs to the class of carbamates, which are widely used in various industries, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a tert-butyl group attached to a carbamate moiety, which is further connected to a substituted phenyl ring. The phenyl ring contains a bromine atom at the 2-position and a 2-(methylamino)propan-2-yl group at the 5-position, making it a highly functionalized molecule with potential applications in drug design and chemical synthesis.

The synthesis of tert-butyl N-{2-bromo-5-2-(methylamino)propan-2-ylphenyl}carbamate involves multi-step organic reactions, including nucleophilic substitutions, eliminations, and condensations. The bromine atom at the 2-position of the phenyl ring suggests that this compound may have been synthesized via a bromination reaction, possibly using bromine or bromine-containing reagents under specific conditions. The presence of the methylamino group indicates that this compound may have been derived from an amine precursor, such as methylamine or its derivatives.

Recent studies have shown that carbamates like tert-butyl N-{2-bromo-5-2-(methylamino)propan-2-ylphenyl}carbamate exhibit interesting biological activities. For instance, they have been reported to possess anti-inflammatory and antioxidant properties, making them potential candidates for drug development. Additionally, their ability to form stable complexes with metal ions has led to their exploration in catalysis and materials science.

In terms of applications, tert-butyl N-{2-bromo-5-2-(methylamino)propan-2-ylphenyl}carbamate has been studied for its potential use in the synthesis of advanced materials, such as polymers and nanoparticles. Its unique structure allows for versatile chemical modifications, enabling the creation of tailored materials with specific properties. Furthermore, its role as an intermediate in organic synthesis has been highlighted in several recent research papers, underscoring its importance in modern chemical research.

From an environmental perspective, the stability and biodegradability of tert-butyl N-{2-bromo-5-2-(methylamino)propan-2-ylphenyl}carbamate have been investigated to assess its potential impact on ecosystems. Studies suggest that this compound undergoes slow degradation under aerobic conditions, which may raise concerns about its long-term environmental effects. However, further research is needed to fully understand its ecological implications.

In conclusion, tert-butyl N-{2-bromo-5-2-(methylamino)propan-2